Cas no 105736-32-1 (5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-)
105736-32-1 structure
Product Name:5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
CAS No:105736-32-1
MF:C18H14N4O2
MW:318.3293633461
CID:1162782
Update Time:2024-07-26
5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)- Chemical and Physical Properties
Names and Identifiers
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- 5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
- 5-Pyrimidinecarbonitrile, 1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)-
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- Inchi: 1S/C18H14N4O2/c1-21-16(20-13-8-4-2-5-9-13)15(12-19)17(23)22(18(21)24)14-10-6-3-7-11-14/h2-11,20H,1H3
- InChI Key: ZSHGZMSCWNFIAM-UHFFFAOYSA-N
- SMILES: C1(=O)N(C)C(NC2=CC=CC=C2)=C(C#N)C(=O)N1C1=CC=CC=C1
Computed Properties
- Exact Mass: 318.11182
Experimental Properties
- Density: 1.37±0.1 g/cm3(Predicted)
- Melting Point: 316-318 °C(Solv: acetonitrile (75-05-8))
- Boiling Point: 443.7±55.0 °C(Predicted)
- PSA: 76.44
- pka: -2.32±0.20(Predicted)
5-Pyrimidinecarbonitrile,1,2,3,4-tetrahydro-1-methyl-2,4-dioxo-3-phenyl-6-(phenylamino)- Related Literature
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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